5-Fluoro-4-methyl-N-(oxolan-2-ylmethyl)pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-4-methyl-N-(oxolan-2-ylmethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H15FN2O2/c1-8-5-11(14-7-10(8)13)12(16)15-6-9-3-2-4-17-9/h5,7,9H,2-4,6H2,1H3,(H,15,16)
• InChI Key: RVOQPPJMRIEOPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)NCC2CCCO2
• Molecular Formula: C12H15FN2O2
• Molecular Weight: 238.26 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, including nucleophilic substitution, condensation, and cyclization.

Molecular Structure Analysis

The compound contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has a fluoro group attached to the pyridine ring, which could influence the compound’s reactivity and interactions with biological targets.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the fluoro group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of a fluoro group could affect the compound’s polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain similar functional groups work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards of the compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. These properties are typically determined through laboratory testing.